REACTION_SMILES
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[CH2:1]1[CH2:2][CH2:3][CH2:4][C:5]12[O:6][CH2:7][CH2:8][N:9]([C:11]([O:12][C:13]([CH3:14])([CH3:15])[CH3:16])=[O:17])[CH2:10]2.[Cl:25][CH2:26][Cl:27].[OH:18][C:19]([C:20]([F:21])([F:22])[F:23])=[O:24]>>[CH2:1]1[CH2:2][CH2:3][CH2:4][C:5]12[O:6][CH2:7][CH2:8][NH:9][CH2:10]2
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC(C)(C)OC(=O)N1CCOC2(CCCC2)C1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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ClCCl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C(O)C(F)(F)F
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Name
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Type
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product
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Smiles
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C1CCC2(C1)CNCCO2
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Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |